Cas no 120047-71-4 (1H-Pyrazole, 3,4,5-trifluoro-1-methyl-)

• Product Name: 1H-Pyrazole, 3,4,5-trifluoro-1-methyl-
• CAS No: 120047-71-4
• MF: C₄H₃F₃N₂
• MW: 136.075230836868
• CID: 3679192
• PubChem ID: 85587756
• Update Time: 2025-04-22

1H-Pyrazole, 3,4,5-trifluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,4,5-trifluoro-1-methyl-
• 120047-71-4
• SCHEMBL20678136
• 3,4,5-trifluoro-1-methyl-1H-pyrazole
• trifluoro methyl 1h pyrazol

• Inchi： 1S/C4H3F3N2/c1-9-4(7)2(5)3(6)8-9/h1H3
• InChI Key： YSBOXIAEPKVZLS-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(F)C(F)=N1

Computed Properties

• Exact Mass: 136.02483259Da
• Monoisotopic Mass: 136.02483259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų